Cas no 50890-51-2 (1-Chloro-2-(methylsulfonyl)ethane)

• Product Name: 1-Chloro-2-(methylsulfonyl)ethane
• CAS No: 50890-51-2
• MF: C₃H₇ClO₂S
• MW: 142.604479074478
• MDL: MFCD11934323
• CID: 370930
• PubChem ID: 303533
• Update Time: 2025-11-02

1-Chloro-2-(methylsulfonyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(methylsulfonyl)ethane
• 1-chloro-2-(methylsulfonyl)ethane(SALTDATA: FREE)
• 1-chloro-2-methylsulfonylethane
• Ethane,1-chloro-2-(methylsulfonyl)-
• (2-chloro-ethyl)-methyl sulfone
• 1-Chlor-2-methansulfonyl-aethan
• 1-Chloro-2-(methylsulphonyl)ethane
• 2,4,6,8-Nonatetraenoic acid, 9-(2-acetyl-5,5-dimethyl-1-cyclopenten-1-yl)-3,7-dimethyl-, (all-E)-
• 2-chloroethyl methyl sulf
• 2-Chloroethyl methyl sulfone
• AC1L72Y6
• Acetyldimethylcyclopentenyl retinoic acid
• Ambcb4036406
• Ro 8-7669
• NSC 191945
• EN300-22409
• 50890-51-2
• AB92168
• MFCD11934323
• NSC191945
• AM803975
• FT-0683532
• AS-39649
• 1-chloro-2-methanesulfonyl-ethane
• 1-Chloro-2-(methylsulfonyl)ethane #
• 1-chloro-2-methanesulfonylethane
• 1-Chloro-2-(methanesulfonyl)ethane
• AKOS005173685
• DTXSID80965128
• SCHEMBL2210621
• 1-chloro-2-(methylsulfonyl) ethane
• NSC-191945
• A871432
• BB 0258626
• CS-0168702
• ALBB-012289
• STL426866

• MDL： MFCD11934323
• Inchi： 1S/C3H7ClO2S/c1-7(5,6)3-2-4/h2-3H2,1H3
• InChI Key： DKWNYTKOLIZNAX-UHFFFAOYSA-N
• SMILES： ClCCS(C)(=O)=O

Computed Properties

• Exact Mass: 141.98561
• Monoisotopic Mass: 141.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 150 ºC (12 Torr)
• Flash Point: 130.9±22.6 ºC,
• Solubility: Dissolution (37 g/l) (25 º C),
• PSA: 34.14

1-Chloro-2-(methylsulfonyl)ethane Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-Chloro-2-(methylsulfonyl)ethane

Recent Advances in the Study of 1-Chloro-2-(methylsulfonyl)ethane (CAS: 50890-51-2) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-(methylsulfonyl)ethane (CAS: 50890-51-2) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications as a versatile intermediate in organic synthesis and its role in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Chloro-2-(methylsulfonyl)ethane as a key building block for the synthesis of sulfonyl-containing heterocycles, which are known for their diverse pharmacological properties. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable precursor for the development of potential drug candidates targeting inflammatory diseases.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's utility in click chemistry applications. The researchers utilized 1-Chloro-2-(methylsulfonyl)ethane as a linker molecule in the construction of bioconjugates, showing improved stability and bioavailability compared to traditional linking strategies. This advancement has significant implications for targeted drug delivery systems.

From a toxicological perspective, a 2023 study in Chemical Research in Toxicology examined the metabolic pathways of 1-Chloro-2-(methylsulfonyl)ethane in mammalian systems. The research identified glutathione conjugation as the primary detoxification pathway, providing important safety data for potential pharmaceutical applications. These findings are particularly relevant for drug development programs considering this compound as an intermediate.

Emerging research has also explored the antimicrobial properties of derivatives synthesized from 1-Chloro-2-(methylsulfonyl)ethane. A 2024 study in the European Journal of Medicinal Chemistry reported that certain sulfone derivatives showed promising activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. This suggests potential applications in addressing the growing challenge of antibiotic resistance.

In conclusion, recent studies continue to demonstrate the versatility and potential of 1-Chloro-2-(methylsulfonyl)ethane (50890-51-2) in pharmaceutical research. Its applications span from medicinal chemistry to drug delivery systems, with ongoing investigations exploring novel derivatives and applications. As research progresses, this compound is likely to maintain its importance in the development of new therapeutic agents and chemical biology tools.